2-(4-Chlorophenoxy)acetohydrazide

• IUPAC Name: 2-(4-chlorophenoxy)acetohydrazide
• InChI: InChI=1S/C8H9ClN2O2/c9-6-1-3-7(4-2-6)13-5-8(12)11-10/h1-4H,5,10H2,(H,11,12)
• InChI Key: KFEHAYRYAXSMBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NN)Cl
• Molecular Formula: C8H9ClN2O2
• DSSTOX Substance ID: DTXSID30178524
• Molecular Weight: 200.62 g/mol
• CAS RN: 2381-75-1

Description

“2-(4-Chlorophenoxy)acetohydrazide” is a new hydrazide. Its molecular formula is C8H9ClN2O2.

Synthesis Analysis

This compound was synthesized by refluxing a mixture of ethyl(4-chlorophenoxy)acetate and hydrazine hydrate in ethanol for 6 hours. The precipitate formed was filtered and recrystallized from ethanol.

Molecular Structure Analysis

The molecule of “this compound” consists of two planar fragments: the phenyl ring and the N—C(=O)—C group. The maximum deviation of the phenyl ring is 0.014 (2) Å, and the N—C(=O)—C group is planar within 0.008 (2) Å.

Chemical Reactions Analysis

The synthesis of “this compound” involves a reaction between ethyl(4-chlorophenoxy)acetate and hydrazine hydrate.

Scientific Research Applications

Synthesis and Characterization

• Nonlinear Optical Properties : A study on 2-(4-chlorophenoxy)-N'-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide (4CP4MPEA) explores its synthesis, spectral characterization, crystal structure, and third-order nonlinear optical properties. This compound demonstrates significant reverse saturable absorption (RSA) and optical limiting characteristics, indicating potential applications in photonics and optical materials (Purandara et al., 2019).

• Pesticide Derivatives : Another study focused on the synthesis and X-ray powder diffraction characterization of various N-(hydroxyalkyl)-4-chlorophenoxyacetamide derivatives, including 2-(4-chlorophenoxy) acetohydrazide. These compounds have potential as pesticides, and the study provides new diffraction data relevant to their structural analysis (Olszewska et al., 2009).

Biological Activities

• Antimicrobial Properties : Patel et al. (2009) explored the synthesis of 4-oxo-thiazolidine derivatives from 2-(4-chlorophenoxy)-acetohydrazide, which showed potential antimicrobial properties. This indicates possible applications in developing new antimicrobial agents (Patel, Mistry, & Desai, 2009).

• Lipase and α-Glucosidase Inhibition : Bekircan et al. (2015) synthesized novel heterocyclic compounds from 2-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl acetohydrazide and evaluated their lipase and α-glucosidase inhibition activities. This study suggests the potential use of these derivatives in the treatment of conditions like diabetes and obesity (Bekircan, Ülker, & Menteşe, 2015).

Environmental Impact

• Degradation of Chlorophenols in Wastewater : Sharma, Mukhopadhyay, & Murthy (2012) investigated the degradation of 4-chlorophenol, a related compound, in wastewater using organic oxidants. This research provides insights into the environmental fate and treatment of chlorophenols, including derivatives like 2-(4-Chlorophenoxy)acetohydrazide (Sharma, Mukhopadhyay, & Murthy, 2012).

Q & A

Q1: What is the structural characterization of 2-(4-Chlorophenoxy)acetohydrazide?

A1: this compound has the molecular formula C₈H₉ClN₂O₂. [, ] While the exact molecular weight is not specified in the provided abstracts, it can be calculated based on the molecular formula. Spectroscopic data, including IR, ¹H-NMR, and EI-MS, has been used to confirm the structure of this compound and its derivatives. [] The crystal structure reveals that the chlorophenyl and C—C(=O)—N groups are planar and inclined at an angle of 14.93° to each other. []

Q2: What are the potential applications of this compound and its derivatives?

A2: Research suggests that this compound serves as a valuable building block in synthesizing various heterocyclic compounds, particularly those containing the 1,3,4-oxadiazole moiety. [, ] These derivatives demonstrate promising biological activities, including:

• Antibacterial agents: Exhibiting activity against both Gram-negative and Gram-positive bacteria, with some derivatives showing significant potency compared to standard antibiotics like ciprofloxacin. []
• α-Chymotrypsin enzyme inhibitors: Demonstrating moderate inhibitory activity against α-chymotrypsin, suggesting potential applications in related therapeutic areas. []
• Pesticides: Derivatives of this compound, particularly N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide derivatives, have been identified as potential pesticides. []

Q3: What analytical techniques are employed to characterize and study this compound and its derivatives?

A3: Various analytical techniques are used to characterize this compound and its derivatives, including:

• Spectroscopic methods: IR, ¹H-NMR, and EI-MS have been used to confirm the structure and identify characteristic functional groups. []
• X-ray powder diffraction: This technique has been applied to characterize the crystal structure and powder diffraction patterns of this compound and its derivatives. [, ]
• Computational methods: Molecular docking simulations have been employed to understand the binding interactions of synthesized derivatives with target proteins like α-chymotrypsin. []